Cas no 6865-35-6 (Barium stearate)

• Product Name: Barium stearate
• CAS No: 6865-35-6
• MF: C₃₆H₇₀BaO₄
• MW: 704.265608310699
• MDL: MFCD00050711
• CID: 47045
• PubChem ID: 87575771
• Update Time: 2026-05-14

Barium stearate Chemical and Physical Properties

Names and Identifiers

• Barium stearate
• Bariumstearatetechgrwhitepowder
• stavinor40
• barium distearate, pure
• barium octadecanoate
• Barium Stearate (Light)
• BARIUM STEARATE TECH GRADE
• Barium stearate, tech. gr.
• barium(2+),octadecanoate
• Stearic Acid Barium Salt
• Barium distearate
• Octadecanoic acid barium salt

• MDL： MFCD00050711
• Inchi： 1S/2C18H36O2.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2
• InChI Key： QQNQUPZIRRGCFP-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCC(=O)[O-].[Ba+2]

Computed Properties

• Exact Mass: 704.43300
• Monoisotopic Mass: 704.433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.145g/cm3
• Melting Point: 120°C(lit.)
• Boiling Point: 359.4 °C at 760 mmHg
• Flash Point: 162.4 °C
• PSA: 52.60000
• LogP: 12.51080
• Solubility: It is almost insoluble in water, ethanol and ether.

Barium stearate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H332
• Warning Statement： P261-P264-P270-P271-P301+P312+P330-P304+P340+P312-P501
• Hazardous Material transportation number：UN 1564
• Hazard Category Code： 20/22
• Safety Instruction： S28
• RTECS：WI2840000
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：II; III
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium stearate

Barium stearate (CAS No. 6865-35-6): A Versatile Compound in Modern Chemical Applications

Barium stearate, with the chemical formula Ba(C₁₈H₃₆O₄), is a white, crystalline powder that has garnered significant attention in the field of materials science and industrial applications. Its unique properties, such as high melting point, excellent lubricating characteristics, and stability under various environmental conditions, make it a valuable component in numerous formulations. This compound is primarily derived from the reaction between barium hydroxide and stearic acid, a process that highlights its synthetic versatility.

The CAS No. 6865-35-6 designation provides a unique identifier for this substance, ensuring clarity and consistency in its use across different scientific and industrial contexts. Barium stearate is widely recognized for its role as a filler and extender in polymers, plastics, and coatings. Its ability to enhance the mechanical strength and thermal stability of these materials has made it indispensable in the manufacturing of high-performance composites.

In recent years, research has focused on the potential applications of barium stearate in nanotechnology. Studies have demonstrated its effectiveness as a stabilizing agent in the preparation of nanoscale materials, particularly in the development of nanocomposites with enhanced electrical and thermal properties. The compound's layered structure allows it to act as a barrier material, preventing clogging and improving the efficiency of various industrial processes.

Another emerging area of interest is the use of barium stearate in biomedicine. Researchers have explored its potential as a drug delivery agent due to its biocompatibility and ability to form stable microspheres. These microspheres can encapsulate active pharmaceutical ingredients, providing controlled release profiles that are crucial for therapeutic efficacy. Additionally, barium stearate has been investigated for its role in tissue engineering, where it serves as a scaffold material that promotes cell adhesion and growth.

The environmental impact of using barium stearate has also been a subject of extensive research. Studies have shown that when properly disposed of, this compound does not pose significant environmental risks. However, its persistence in soil and water requires careful consideration during large-scale applications. Efforts are underway to develop sustainable synthesis methods that minimize waste and reduce environmental footprint.

In conclusion, Barium stearate (CAS No. 6865-35-6) is a multifaceted compound with broad applications across various industries. Its unique chemical properties make it an ideal candidate for enhancing the performance of materials used in construction, electronics, and healthcare. As research continues to uncover new uses for this substance, its importance in modern chemical applications is set to grow even further.